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Introduction
CDGSH Iron Sulfur Domain 2 (CISD2), also known as mitoNEET, is a crucial protein involved in

regulating fundamental cellular processes, including mitochondrial function, calcium

homeostasis, and autophagy. Its dysregulation has been implicated in a variety of age-related

diseases and cancers.[1] Accurate quantification of CISD2 expression in tissue samples is

paramount for understanding its physiological roles, its involvement in pathology, and for the

development of novel therapeutic strategies targeting this protein.

These application notes provide detailed protocols for the quantification of CISD2 expression in

tissue samples using common molecular and histological techniques.

Quantitative Data Summary
The following tables summarize quantitative data on CISD2 expression from various studies.

Table 1: CISD2 mRNA Expression in Human Cancers
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Cancer Type Tissue Method
Expression
Change

Reference

Lung

Adenocarcinoma

Tumor vs.

Normal
RT-qPCR Upregulated [2][3]

Glioma
Tumor vs.

Normal
RT-qPCR

Significantly

Increased
[4]

Gastric Cancer
Tumor vs.

Adjacent Normal
Real-time PCR

Significantly

Upregulated
[5]

Table 2: CISD2 Protein Expression in Human and Murine Tissues
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Tissue Species Method Key Findings Reference

Lung

Adenocarcinoma
Human IHC

Strong positive

cytoplasmic

signal in tumors

compared to

normal tissue.

Glioma Human IHC

Higher

expression in

glioma

specimens than

in normal

specimens.

Gastric Cancer Human IHC

Expression

observed in

89.5% of tumor

samples.

Aged Liver Mouse Western Blot

Protein level

decreased by

about 50% in old

mice compared

to young mice.

Aged Heart Mouse Western Blot

Cardiac CISD2

level is reduced

by approximately

50% in naturally

aged mice.

Experimental Protocols
Herein are detailed methodologies for key experiments to quantify CISD2 expression.

Immunohistochemistry (IHC)
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This protocol outlines the detection and localization of CISD2 protein in paraffin-embedded

tissue sections.

Materials:

Formalin-fixed, paraffin-embedded tissue sections

Xylene

Ethanol (100%, 95%, 70%)

Deionized water

Antigen retrieval solution (e.g., 10 mM Sodium Citrate, pH 6.0)

Hydrogen peroxide (3%)

Blocking buffer (e.g., 10% normal goat serum in PBS)

Primary antibody against CISD2 (see Table 3 for examples)

Biotinylated secondary antibody

Avidin-biotin-peroxidase complex (ABC) reagent

DAB (3,3'-Diaminobenzidine) substrate kit

Hematoxylin

Mounting medium

Table 3: Example Primary Antibodies for CISD2 IHC
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Antibody Host/Type
Recommended
Dilution

Vendor Catalog #

CISD2 Antibody Rabbit Polyclonal 1:50-1:500 Proteintech 13318-1-AP

Anti-CISD2

Antibody
Rabbit Polyclonal 1:100-1:200 Boster Bio A16851

CISD2 Antibody Rabbit Polyclonal 1:100 - 1:200 Abclonal A14168

Procedure:

Deparaffinization and Rehydration:

Immerse slides in xylene (2 changes, 5 minutes each).

Immerse in 100% ethanol (2 changes, 3 minutes each).

Immerse in 95% ethanol (1 change, 3 minutes).

Immerse in 70% ethanol (1 change, 3 minutes).

Rinse in deionized water.

Antigen Retrieval:

Immerse slides in antigen retrieval solution and heat to 95-100°C for 20 minutes.

Allow slides to cool to room temperature.

Peroxidase Blocking:

Incubate sections in 3% hydrogen peroxide for 10 minutes to block endogenous

peroxidase activity.

Rinse with PBS.

Blocking:
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Incubate with blocking buffer for 1 hour at room temperature.

Primary Antibody Incubation:

Incubate with primary CISD2 antibody at the recommended dilution overnight at 4°C.

Secondary Antibody and Detection:

Wash with PBS.

Incubate with biotinylated secondary antibody for 30 minutes at room temperature.

Wash with PBS.

Incubate with ABC reagent for 30 minutes.

Wash with PBS.

Visualization:

Incubate with DAB substrate until desired stain intensity develops.

Rinse with deionized water.

Counterstaining and Mounting:

Counterstain with hematoxylin.

Dehydrate through graded ethanol and xylene.

Mount with mounting medium.

Visualization:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation Staining Visualization
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Rehydration Antigen Retrieval Peroxidase Blocking Blocking Primary Antibody
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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